Cas no 1805195-06-5 (2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1805195-06-5
• MF: C₈H₄ClF₅IN
• MW: 371.473550796509
• CID: 4895194
• Update Time: 2025-05-20

2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF5IN/c9-1-4-5(7(10)11)6(8(12,13)14)3(15)2-16-4/h2,7H,1H2
• InChI Key： MAPLBLSWWBVGBM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CCl)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805195-06-5)

2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine, with the CAS number 1805195-06-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, difluoromethyl, iodo, and trifluoromethyl substituents on a pyridine ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions, typically starting from readily available pyridine derivatives. The introduction of the chloromethyl, difluoromethyl, iodo, and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its physical and chemical properties, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine exhibits a molecular weight of 377.49 g/mol. It is a solid at room temperature and has a melting point in the range of 80-85°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

The biological activity of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine has been the subject of extensive research. Studies have shown that this compound possesses potent antiviral properties, particularly against RNA viruses such as influenza and coronaviruses. The presence of the trifluoromethyl group enhances its lipophilicity, allowing it to penetrate cell membranes more effectively and target viral replication processes. Additionally, the chloromethyl and difluoromethyl substituents contribute to its stability and resistance to metabolic degradation.

Beyond its antiviral applications, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further investigations are underway to elucidate the specific molecular targets and optimize its therapeutic potential.

The safety profile of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine is an important consideration for its development as a pharmaceutical agent. Toxicological studies have indicated that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully assess its safety in humans and identify any potential long-term side effects.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethy)pyridine (CAS No. 1805195-06-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of viral infections and cancer biology. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.